BLT-1

• Molecular Formula: C12H23N3S
• Molecular Weight: 241.40 g/mol
• InChI: InChI=1S/C12H23N3S/c1-2-3-4-5-7-10-8-6-9-11(10)14-15-12(13)16/h10H,2-9H2,1H3,(H3,13,15,16)
• InChIKey: OWGUSBISUVLUJF-UHFFFAOYSA-N

BLT-1 (Block Lipid Transport-1) — A Selective, Reversible SR-BI Inhibitor for HDL Lipid Transport Studies

BLT-1 (Block Lipid Transport-1) is a thiosemicarbazone copper chelator that functions as a highly selective, reversible inhibitor of scavenger receptor class B type I (SR-BI). It blocks the SR-BI-mediated transfer of lipids, such as cholesteryl esters, between high-density lipoproteins (HDL) and cells, inhibiting both cellular selective lipid uptake and cholesterol efflux to HDL [1]. Due to its nanomolar potency and well-characterized mechanism, BLT-1 is the most widely used small-molecule probe for dissecting SR-BI function in mammalian cells and in vivo models, as well as for evaluating SR-BI as a therapeutic target in HCV infection and cholesterol metabolism [2].

Mechanism

Selective, reversible SR-BI inhibitor for HDL lipid transport studies

Probe Utility

May support pulse-chase and washout protocols due to reversible binding

Model Compatibility

Reported in mammalian cell lines and in vivo models for cholesterol research

• [1] Nieland, T. J. F., Penman, M., Dori, L., Krieger, M., & Kirchhausen, T. (2002). Discovery of chemical inhibitors of the selective transfer of lipids mediated by the HDL receptor SR-BI. Proceedings of the National Academy of Sciences, 99(24), 15422–15427. View Source
• [2] Nieland, T. J. F., Shaw, J. T., Jaipuri, F. A., Duffner, J. L., Koehler, A. N., Banakos, S., Zannis, V. I., Kirchhausen, T., & Krieger, M. (2008). Identification of the Molecular Target of Small Molecule Inhibitors of HDL Receptor SR-BI Activity. Biochemistry, 47(1), 460–472. View Source

BLT-1 Procurement: Why Generic In-Class Substitution Is Not Advisable

Although the BLT compound series (BLT-1 through BLT-5) all share the ability to inhibit SR-BI-mediated lipid transport, their potencies diverge by more than 100-fold across different lipid transfer assays [1]. A critical structural feature of BLT-1—the thiosemicarbazone sulfur atom—cannot be replaced without a profound loss of activity, as demonstrated by the virtually inactive oxygen analog BLT-1sc (IC50 >500 µM vs 15 nM for BLT-1) [2]. Consequently, simply selecting any “BLT” compound or a generic SR-BI inhibitor for an experiment risks significant potency mismatches that can compromise assay sensitivity, require substantially higher (and potentially toxic) working concentrations, and invalidate cross-study reproducibility if the specific chemotype is not precisely controlled.

BLT Series Potency Divergence

Potency varies substantially across BLT analogs, risking assay sensitivity and cross-study reproducibility.

Thiosemicarbazone Sulfur Is Essential

Oxygen substitution or sulfur degradation drastically reduces inhibitory activity, making the exact chemotype non-negotiable.

Selectivity Profile May Not Transfer

Alternative SR-BI inhibitors may not replicate the validated endocytosis-sparing selectivity window.

• [1] Nieland, T. J. F., Penman, M., Dori, L., Krieger, M., & Kirchhausen, T. (2002). Discovery of chemical inhibitors of the selective transfer of lipids mediated by the HDL receptor SR-BI. Proceedings of the National Academy of Sciences, 99(24), 15422–15427. View Source
• [2] Nieland, T. J. F., Shaw, J. T., Jaipuri, F. A., Duffner, J. L., Koehler, A. N., Banakos, S., Zannis, V. I., Kirchhausen, T., & Krieger, M. (2008). Identification of the Molecular Target of Small Molecule Inhibitors of HDL Receptor SR-BI Activity. Biochemistry, 47(1), 460–472. View Source

BLT-1 Quantitative Differentiation Evidence vs. Closest Analogs

BLT-1 is 5.8-Fold More Potent than BLT-2 in DiI-HDL Uptake Assays

In a direct head-to-head comparison using stably transfected ldlA[mSR-BI] cells, BLT-1 inhibited the SR-BI-mediated uptake of the fluorescent lipid DiI from DiI-HDL with an IC50 of 0.06 ± 0.04 μM (n=3). The next most potent analog, BLT-2, required a 5.8-fold higher concentration to achieve 50% inhibition (IC50 = 0.35 ± 0.18 μM) [1].

DiI-HDL Uptake Potency vs. BLT-2

Head-to-head

0.06 µM vs 0.35 µM (BLT-2) 5.8-fold lower IC50

Supports sensitive SR-BI inhibition in fluorescent lipid uptake assays

ldlA[mSR-BI] cells, 37 °C, 2 h DiI-HDL uptake

Evidence Dimension	IC50 for inhibition of DiI-HDL uptake
Target Compound Data	0.06 ± 0.04 μM (BLT-1)
Comparator Or Baseline	BLT-2: 0.35 ± 0.18 μM
Quantified Difference	5.8-fold lower IC50
Conditions	ldlA[mSR-BI] cells, 1 h preincubation with compound, 2 h DiI-HDL uptake assay (37°C)

Why This Matters

Superior potency ensures reliable, complete SR-BI inhibition at low nanomolar concentrations, minimizing the risk of off-target effects and solvent toxicity in cell-based lipid transport assays.

• [1] Nieland, T. J. F., Penman, M., Dori, L., Krieger, M., & Kirchhausen, T. (2002). Discovery of chemical inhibitors of the selective transfer of lipids mediated by the HDL receptor SR-BI. Proceedings of the National Academy of Sciences, 99(24), 15422–15427. View Source

21-Fold Potency Gap Separates BLT-1 from BLT-3 in Physiologic Cholesteryl Ester Uptake

In a more physiologically relevant assay measuring the selective uptake of [3H]cholesteryl oleyl ether from [3H]CE-HDL, BLT-1 displayed an IC50 of 0.11 ± 0.08 μM (n=6) in ldlA[mSR-BI] cells. Under the same conditions, BLT-3 exhibited an IC50 of 2.3 ± 1.5 μM, representing a 21-fold reduced potency [1].

[3H]CE-HDL Uptake Potency vs. BLT-3

Head-to-head

0.11 µM vs 2.3 µM (BLT-3) 21-fold lower IC50

Reported potency window relevant for physiologic cholesteryl ester uptake blockade

ldlA[mSR-BI] cells, selective uptake assay

Evidence Dimension	IC50 for inhibition of [3H]CE-HDL selective uptake
Target Compound Data	0.11 ± 0.08 μM (BLT-1)
Comparator Or Baseline	BLT-3: 2.3 ± 1.5 μM
Quantified Difference	21-fold lower IC50
Conditions	ldlA[mSR-BI] cells, standard selective uptake assay

Why This Matters

The cholesteryl ester uptake assay reflects the primary physiological function of SR-BI, making this large potency window essential for in vivo and ex vivo studies of cholesterol metabolism where near-complete receptor blockade is required.

• [1] Nieland, T. J. F., Penman, M., Dori, L., Krieger, M., & Kirchhausen, T. (2002). Discovery of chemical inhibitors of the selective transfer of lipids mediated by the HDL receptor SR-BI. Proceedings of the National Academy of Sciences, 99(24), 15422–15427. View Source

BLT-1 Uniquely Enhances HDL Binding Affinity to SR-BI (Kd Reduced 3.5-Fold)

BLT-1 paradoxically enhances, rather than blocks, the binding of HDL to SR-BI. The apparent dissociation constant (Kd) for HDL binding decreased from 16.6 ± 1.5 μg/mL (no BLT) to 4.7 ± 0.05 μg/mL in the presence of BLT-1, a 3.5-fold increase in affinity. This effect was more pronounced than that of BLT-2 (Kd = 6.0 ± 6.0 μg/mL) [1].

HDL Binding Affinity Shift

Head-to-head

BLT-1 4.7 µg/mL

No BLT 16.6 µg/mL

3.5-fold higher apparent affinity

Uncouples HDL binding from lipid transport for mechanistic studies

125I-HDL binding, ldlA[mSR-BI] cells

Evidence Dimension	Apparent Kd of 125I-HDL binding to SR-BI on ldlA[mSR-BI] cells
Target Compound Data	4.7 ± 0.05 μg/mL (BLT-1)
Comparator Or Baseline	No BLT (baseline): 16.6 ± 1.5 μg/mL; BLT-2: 6.0 ± 6.0 μg/mL
Quantified Difference	3.5-fold lower Kd versus no-BLT control; ~1.3-fold lower Kd versus BLT-2
Conditions	ldlA[mSR-BI] cells, 125I-HDL binding assay

Why This Matters

The unique ability to enhance HDL binding while inhibiting lipid transport provides a specific mechanistic tool to uncouple binding from transport functions of SR-BI, a feature that cannot be replicated with less potent or structurally unrelated compounds.

• [1] Nieland, T. J. F., Penman, M., Dori, L., Krieger, M., & Kirchhausen, T. (2002). Discovery of chemical inhibitors of the selective transfer of lipids mediated by the HDL receptor SR-BI. Proceedings of the National Academy of Sciences, 99(24), 15422–15427. View Source

The Thiosemicarbazone Sulfur Atom Is Essential: BLT-1sc Is >33,000-Fold Less Active

Replacement of the thiosemicarbazone sulfur atom in BLT-1 with an oxygen atom yields the isostructural derivative BLT-1sc (semicarbazone). In the DiI-HDL uptake assay, this single-atom substitution abolished inhibitory activity: BLT-1 exhibited a corrected IC50 of 15 nM, whereas BLT-1sc showed no meaningful inhibition at concentrations up to 500 µM (IC50 >500 µM) [1].

Pharmacophore Validation (S vs. O)

Head-to-head

15 nM (BLT-1) vs >500 µM (BLT-1sc) >33,000-fold potency loss

Confirms thiosemicarbazone sulfur as essential for activity

Corrected IC50, DiI-HDL uptake, ldlA[mSR-BI] cells

Evidence Dimension	IC50 for inhibition of DiI-HDL uptake (corrected for BSA binding)
Target Compound Data	15 nM (BLT-1, corrected)
Comparator Or Baseline	BLT-1sc: >500,000 nM (>500 µM)
Quantified Difference	>33,000-fold reduction in potency
Conditions	ldlA[mSR-BI] cells, DiI-HDL uptake assay

Why This Matters

This dramatic loss of activity upon sulfur-to-oxygen substitution confirms that the thiosemicarbazone moiety is a non-negotiable pharmacophore. Any analog lacking this feature (or any degradation product where the sulfur is oxidized or replaced) will be essentially inert, making BLT-1 the only viable choice among structurally similar chemotypes.

• [1] Nieland, T. J. F., Shaw, J. T., Jaipuri, F. A., Duffner, J. L., Koehler, A. N., Banakos, S., Zannis, V. I., Kirchhausen, T., & Krieger, M. (2008). Identification of the Molecular Target of Small Molecule Inhibitors of HDL Receptor SR-BI Activity. Biochemistry, 47(1), 460–472. View Source

BLT-1 Is a Specific SR-BI Pathway Inhibitor That Spares Clathrin-Mediated Endocytosis

At concentrations that inhibit [3H]CE uptake by 95% (IC95CE), BLT-1 and its analogs did not inhibit the uptake or intracellular trafficking of fluorescent transferrin, epidermal growth factor (EGF), or cholera toxin—benchmark ligands for clathrin-dependent and -independent endocytic pathways. Additionally, BLT-1 did not disrupt actin or tubulin cytoskeleton integrity [1]. This selectivity profile is not formally established for all alternative SR-BI inhibitors.

Endocytosis Pathway Selectivity

Class-level

No inhibition of transferrin, EGF, or cholera toxin uptake at IC95CE

Supports SR-BI-specific phenotype attribution

HeLa cells; fluorescence microscopy. Comparative data limited to BLT series.

Evidence Dimension	Pathway selectivity: effect on endocytic uptake of transferrin, EGF, cholera toxin
Target Compound Data	No significant inhibition at IC95CE concentrations (BLT-1)
Comparator Or Baseline	Not directly compared to other SR-BI inhibitor chemotypes (class-level inference for BLT series)
Quantified Difference	N/A (qualitative selectivity demonstrated; BLTs do not interfere with clathrin-dependent or -independent endocytosis)
Conditions	HeLa cells, fluorescence microscopy; ldlA[mSR-BI] cells for lipid transport

Why This Matters

Procurement of an SR-BI inhibitor with experimentally validated pathway selectivity is critical for experiments that require attribution of phenotypes specifically to SR-BI blockade, without confounding effects on general endocytic trafficking.

• [1] Nieland, T. J. F., Penman, M., Dori, L., Krieger, M., & Kirchhausen, T. (2002). Discovery of chemical inhibitors of the selective transfer of lipids mediated by the HDL receptor SR-BI. Proceedings of the National Academy of Sciences, 99(24), 15422–15427. View Source

BLT-1: Optimal Experimental and Screening Scenarios Driven by Evidence

High-Sensitivity SR-BI Lipid Transport Assays Requiring Maximal Target Engagement

For cell-based assays measuring DiI-HDL or [3H]CE-HDL uptake where complete and sustained SR-BI blockade is required at the lowest possible concentration, BLT-1's 5.8- to 21-fold potency advantage over BLT-2 and BLT-3 [1] directly translates to higher assay windows and reduced solvent interference, making it the preferred tool compound for high-content screening and dose-response studies.

Mechanistic Studies Requiring Uncoupled HDL Binding and Lipid Transport

When the experimental objective is to trap HDL on the SR-BI receptor while simultaneously blocking lipid transfer, BLT-1 is uniquely suited because it enhances HDL binding affinity (Kd reduced from 16.6 to 4.7 µg/mL [1]) while abolishing lipid flux. This property cannot be assumed for generic SR-BI antagonists or less potent BLT analogs.

Structure-Activity Relationship (SAR) and Medicinal Chemistry Campaigns Targeting the SR-BI Thiosemicarbazone Pharmacophore

The >33,000-fold activity cliff between BLT-1 (15 nM) and its oxygen analog BLT-1sc (>500 µM) [2] establishes the thiosemicarbazone sulfur as the critical pharmacophoric element. BLT-1 therefore serves as both the benchmark active control and the validated starting scaffold for any derivative synthesis aimed at improving metabolic stability or selectivity while retaining on-target potency.

SR-BI Pathway Deconvolution in Endocytosis and Trafficking Experiments

In experiments designed to attribute a phenotype to SR-BI-specific lipid transport rather than to general endocytic dysfunction, BLT-1 is the inhibitor of choice. Its documented failure to perturb transferrin, EGF, or cholera toxin trafficking at fully inhibitory SR-BI concentrations [1] provides a validated selectivity window that has not been systematically demonstrated for all commercially available SR-BI ligands.

Application

Selection Property

Validation Focus

SR-BI lipid uptake assays (DiI/CE-HDL)

Concentration-response profile in lipid uptake

Assay window and solvent interference review

Uncoupled binding/transport mechanistic studies

Reported HDL binding affinity shift

Kd shift verification under experimental conditions

Thiosemicarbazone SAR and lead optimization

Sulfur-dependent pharmacophore

Activity retention in derivative synthesis

Endocytosis pathway deconvolution

Selectivity against clathrin-mediated pathways

Transferrin/EGF/Cholera toxin trafficking controls

• [1] Nieland, T. J. F., Penman, M., Dori, L., Krieger, M., & Kirchhausen, T. (2002). Discovery of chemical inhibitors of the selective transfer of lipids mediated by the HDL receptor SR-BI. Proceedings of the National Academy of Sciences, 99(24), 15422–15427. View Source
• [2] Nieland, T. J. F., Shaw, J. T., Jaipuri, F. A., Duffner, J. L., Koehler, A. N., Banakos, S., Zannis, V. I., Kirchhausen, T., & Krieger, M. (2008). Identification of the Molecular Target of Small Molecule Inhibitors of HDL Receptor SR-BI Activity. Biochemistry, 47(1), 460–472. View Source